Cas no 130342-99-3 (2-(Pyridin-3-yl)azepane)

2-(Pyridin-3-yl)azepane is a heterocyclic compound featuring a pyridine ring fused to an azepane moiety, offering a versatile scaffold for pharmaceutical and chemical research. Its unique structure combines the electron-rich pyridine group with the flexible seven-membered azepane ring, making it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The compound’s balanced lipophilicity and basicity enhance its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) and receptor-modulating applications. Its stability and synthetic adaptability further support its utility in constructing complex molecular architectures for therapeutic and catalytic studies.
2-(Pyridin-3-yl)azepane structure
2-(Pyridin-3-yl)azepane structure
Product Name:2-(Pyridin-3-yl)azepane
CAS No:130342-99-3
MF:C11H16N2
MW:176.258142471313
MDL:MFCD02663702
CID:102672
PubChem ID:4400213
Update Time:2025-05-28

2-(Pyridin-3-yl)azepane Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyridin-3-yl)azepane
    • 1H-Azepine,hexahydro-2-(3-pyridinyl)-
    • 2-pyridin-3-ylazepane
    • 2-PYRIDIN-3-YL-AZEPANE
    • 2-(3-pyridyl)-1-azacycloheptane
    • SCHEMBL6801148
    • 130342-99-3
    • AKOS005257211
    • MS-20183
    • EN300-6286159
    • DTXSID90402857
    • MFCD02663702
    • MDL： MFCD02663702
    • Inchi： 1S/C11H16N2/c1-2-6-11(13-8-3-1)10-5-4-7-12-9-10/h4-5,7,9,11,13H,1-3,6,8H2
    • InChI Key： BELIZRHOJQZKIU-UHFFFAOYSA-N
    • SMILES： N1CCCCCC1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 176.13148
  • Monoisotopic Mass: 176.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.9A^2

Experimental Properties

  • PSA: 24.92

2-(Pyridin-3-yl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424477-1 g
2-(Pyridin-3-yl)azepane
 130342-99-3
1g
 €542.30 2023-06-16
abcr
AB424477-5 g
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 €947.00 2023-06-16
abcr
AB424477-10 g
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 €1330.40 2023-06-16
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 $ 50.00 2022-06-03
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P992968-10mg
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 $ 65.00 2022-06-03
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P992968-50mg
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 $ 160.00 2022-06-03
abcr
AB424477-1g
2-(Pyridin-3-yl)azepane; .
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 €542.30 2025-04-21
abcr
AB424477-5g
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 €947.00 2025-04-21
abcr
AB424477-10g
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Chemenu
CM293157-50mg
2-(Pyridin-3-yl)azepane
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(CAS:130342-99-3)2-(Pyridin-3-yl)azepane
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Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:28
Price ($):321.0/561.0/788.0/1097.0
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(CAS:130342-99-3)2-(Pyridin-3-yl)azepane
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Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):321.0/561.0/788.0/1097.0
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